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Compound of Interest

Compound Name: Silicon tetraiodide

Cat. No.: B083131 Get Quote

This document provides comprehensive, step-by-step guidance for the safe handling and

disposal of silicon tetraiodide (SiI₄), tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

Immediate Safety and Hazard Information
Silicon tetraiodide is a highly reactive and hazardous compound.[1] It is crucial to handle this

substance with extreme caution in a controlled laboratory environment.

Principal Hazards:

Toxicity: Toxic if swallowed or in contact with skin.[1][2]

Corrosivity: Causes severe skin burns and eye damage.[1][2]

Reactivity: Reacts violently with water and moisture to produce hydrogen iodide (HI), a

corrosive and toxic gas, and silicon dioxide.[2][3][4] This reaction is exothermic and can

cause boiling if water is added too quickly.[5]

Sensitization: May cause an allergic skin reaction.[1][2]

Respiratory Effects: Inhalation may lead to chemical pneumonitis.[2]

Essential Personal Protective Equipment (PPE):
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Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber).

Eye Protection: Use chemical safety goggles and a face shield.

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger

quantities, a chemical-resistant apron or suit is recommended.

Respiratory Protection: All handling must be performed in a certified chemical fume hood.[3]

If a fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator with

appropriate cartridges is mandatory.

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing contact

lenses if present. Seek immediate medical attention.[1][3][6]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

soap and plenty of water. Seek immediate medical attention.[1][3][6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3][6]

Quantitative Data Summary
The following table summarizes key quantitative data for silicon tetraiodide.
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Property Value Source(s)

Molecular Formula SiI₄ [2]

Molecular Weight 535.70 g/mol [2]

Appearance
White to off-white crystalline

solid
[1][2]

Melting Point 120 °C (248 °F) [3]

Boiling Point 290 °C (554 °F) [3]

Exposure Limit (TLV for

Iodides)

0.01 ppm (inhalable fraction

and vapor)
[2]

Detailed Disposal Protocol: Controlled Hydrolysis
and Neutralization
The primary method for disposing of silicon tetraiodide is through a carefully controlled

hydrolysis reaction, followed by neutralization of the acidic byproduct. This process converts

the reactive SiI₄ into inert silicon dioxide and a neutral salt solution, which can then be

disposed of according to local regulations.

Materials Required:

Silicon tetraiodide waste

Large glass beaker (at least 10 times the volume of the neutralizing solution)

Stir bar and magnetic stir plate

Sodium bicarbonate (NaHCO₃) or a 1:1 mixture of soda ash (Na₂CO₃) and slaked lime

(Ca(OH)₂)

pH paper or a calibrated pH meter

Deionized water
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Appropriate PPE (see section 1)

Experimental Methodology:

Step 1: Prepare the Neutralization Solution

Work inside a certified chemical fume hood.

Prepare a 5-10% aqueous solution of a weak base. A sodium bicarbonate solution is a

common and effective choice.

Place the beaker containing the neutralization solution on a magnetic stir plate and begin

gentle stirring. An ice bath around the beaker is recommended to manage heat generated

during the reaction.

Step 2: Controlled Addition of Silicon Tetraiodide

Very slowly and carefully, add small portions of the silicon tetraiodide waste to the stirring

basic solution.

The reaction will produce gas (carbon dioxide if using bicarbonate) and a precipitate (silicon

dioxide). The reaction is: SiI₄ + 4NaHCO₃ → SiO₂ + 4NaI + 4CO₂ + 2H₂O

Add the SiI₄ at a rate that prevents excessive foaming or a rapid temperature increase. If the

reaction becomes too vigorous, stop the addition immediately and wait for it to subside.

Step 3: Neutralization and Verification

After all the silicon tetraiodide has been added, allow the mixture to stir for at least one

hour to ensure the reaction is complete.

Test the pH of the solution using pH paper or a pH meter. The target pH is between 6.0 and

8.0.

If the solution is still acidic (pH < 6.0), add more sodium bicarbonate until the desired pH is

reached.
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If the solution is too basic (pH > 8.0), it can be neutralized with a small amount of dilute

hydrochloric acid.

Step 4: Final Waste Disposal

Once the solution is confirmed to be neutral, the solid silicon dioxide can be separated by

filtration. The solid is generally considered non-hazardous and can be disposed of in regular

solid waste, pending local regulations.

The remaining neutral salt solution (containing sodium iodide) should be collected in a

properly labeled aqueous waste container for disposal by your institution's environmental

health and safety (EHS) office. Do not pour down the drain unless permitted by local

ordinances.[6]

Dispose of all contaminated labware and PPE as hazardous waste.

Visualization of Disposal Workflow
The following diagram illustrates the logical steps for the safe disposal of silicon tetraiodide.
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Caption: Workflow for Silicon Tetraiodide Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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